6-Bromo-3,4-dihydro-4-phenyl-carbostyril

• IUPAC Name: 6-bromo-4-phenyl-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C15H12BrNO/c16-11-6-7-14-13(8-11)12(9-15(18)17-14)10-4-2-1-3-5-10/h1-8,12H,9H2,(H,17,18)
• InChI Key: NGZWCCIWYKYWDL-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(C=CC(=C2)Br)NC1=O)C3=CC=CC=C3
• Molecular Formula: C15H12BrNO
• DSSTOX Substance ID: DTXSID30675725
• Molecular Weight: 302.16 g/mol
• CAS RN: 94025-76-0

Description

6-Bromo-3,4-dihydro-4-phenyl-carbostyril is a type of organic compound that has been used in a variety of scientific research applications. It is a heterocyclic compound that is composed of a benzene ring fused with a pyridine ring. This compound is an important compound due to its potential applications in the pharmaceutical, agrochemical, and materials science industries.

Scientific Research Applications

Synthesis and Chemical Properties

6-Bromo-3,4-dihydro-4-phenyl-carbostyril and its derivatives are pivotal in the synthesis of various heterocyclic compounds. The chemical's unique structure enables the formation of compounds with potential physiological activities. For example, the condensation of 3-bromo carbostyril with triazoles, amidinothiocarbamides, amidinocarbamides, and guanidines leads to novel triazole, quinoline, oxazole, and imidazole annulated carbostyrils. This process benefits from microwave irradiation, which significantly enhances the yield compared to conventional methods. The synthesized compounds' structures are confirmed through IR, $^1$1H and $^{13}$13C NMR data, showcasing the diverse applicability of this compound in generating various bioactive molecules (Dabholkar & Parab, 2007).

Photochemical Applications

The photochemical cyclization of N-bromohydrocinnamamide to 3,4-dihydrocarbostyril demonstrates the versatility of brominated carbostyril derivatives in synthetic chemistry. This method, which uses ultraviolet light irradiation, offers an alternative pathway to the synthesis of 3,4-dihydrocarbostyril, highlighting the potential of this compound in facilitating novel synthetic routes. The product's identity is confirmed through infrared, nuclear magnetic resonance, and mass spectroscopy, illustrating the compound's utility in generating new chemical entities (Khoury, 1978).

Biological Activity Potential

The structure and physiological activity of carbostyril compounds, including brominated derivatives, have been explored. It has been found that while carbostyril itself lacks physiological activity, its derivatives exhibit significant biological effects. For instance, 3-hydroxycarbostyril derivatives display antimicrobial activity. This suggests that modifications of the carbostyril nucleus, such as bromination, could influence the biological activity of these compounds, indicating the potential of this compound in the development of new pharmacologically active molecules (Taniguchi & Satomura, 1972).